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Compound of Interest

Compound Name: Sodium Tartrate

Cat. No.: B3434845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of sodium tartrate in

various organic solvents. The information is targeted toward researchers, scientists, and

professionals in drug development who require precise data and methodologies for their work.

This document summarizes available quantitative data, details experimental protocols for

solubility determination, and presents a visual workflow for these procedures.

Core Data Summary
Quantitative solubility data for sodium tartrate in a wide range of organic solvents is not

extensively documented in publicly available literature. However, based on existing sources,

the following information has been compiled. It is important to note that for many common

organic solvents, sodium tartrate is qualitatively described as "insoluble."

Table 1: Quantitative Solubility of Sodium Tartrate in Select Organic Solvents
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Organic
Solvent

Chemical
Formula

Temperature
(°C)

Solubility Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Not Specified ≥19.4 mg/mL

Data from some

chemical

suppliers.

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Not Specified 1.94 mg/mL

Conflicting data

from another

supplier;

sonication is

recommended to

aid dissolution.[1]

Ethanol C₂H₅OH 25 Insoluble

Widely reported

as insoluble,

though a specific

quantitative

value is not

provided.[2][3]

Methanol CH₃OH Not Specified Limited Solubility

Described as

having limited

solubility, but no

quantitative

value is

available.

Alcohol

(General)
R-OH Not Specified Insoluble

Generally

reported as

insoluble in

alcohols.[4][5][6]

Ethers R-O-R' Not Specified Soluble One source

suggests

solubility in

ethers, but this is

not widely

corroborated and
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lacks quantitative

data.[7][8]

Note on Data Discrepancies: The conflicting solubility data for sodium tartrate in DMSO

highlights the importance of experimental verification for specific research applications.

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of sodium tartrate in every

organic solvent are not readily available, a generalized and robust methodology can be

adapted from standard practices for measuring the solubility of ionic salts in organic media. The

following protocols describe the equilibrium saturation method followed by gravimetric or

chromatographic analysis.

Equilibrium Saturation Method
This is the foundational step for preparing a saturated solution.

Apparatus and Materials:

Sodium Tartrate (anhydrous or dihydrate, as required)

Organic solvent of interest (e.g., DMSO, methanol, acetone)

Analytical balance

Vials or flasks with secure caps

Constant temperature shaker or incubator

Syringe filters (chemically compatible with the solvent)

Syringes

Procedure:

Preparation: Add an excess amount of sodium tartrate to a known volume of the organic

solvent in a vial or flask. The presence of undissolved solid is crucial to ensure saturation.
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Equilibration: Seal the container to prevent solvent evaporation. Place the container in a

constant temperature shaker or incubator set to the desired experimental temperature.

Agitation: Agitate the mixture for a sufficient period to allow the solution to reach equilibrium.

This can range from 24 to 72 hours, depending on the solvent and the expected solubility. It

is advisable to perform preliminary experiments to determine the optimal equilibration time.

Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved

solid to settle.

Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a syringe. Attach a syringe filter to the syringe and filter the solution

into a clean, pre-weighed container to remove any suspended solid particles.

Analytical Methods for Concentration Determination
Once a saturated solution is obtained, the concentration of dissolved sodium tartrate can be

determined using various analytical techniques.

This method is straightforward and suitable for non-volatile solutes.

Apparatus and Materials:

Evaporating dish or pre-weighed vial

Analytical balance

Oven

Procedure:

Weighing the Saturated Solution: Accurately weigh the container with the collected saturated

solution.

Solvent Evaporation: Place the container in an oven at a temperature sufficient to evaporate

the solvent without decomposing the sodium tartrate. The evaporation should be carried out

in a fume hood.
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Drying to a Constant Weight: After the solvent has evaporated, continue to dry the residue in

the oven until a constant weight is achieved. This is confirmed by repeated weighings until

the mass no longer changes.

Calculation:

Mass of saturated solution = (Mass of container + solution) - Mass of empty container

Mass of dissolved sodium tartrate = (Mass of container + residue) - Mass of empty

container

Mass of solvent = Mass of saturated solution - Mass of dissolved sodium tartrate

Solubility can then be expressed in various units, such as g/100 g of solvent or mg/mL.

HPLC is a more sensitive and specific method, particularly for low solubilities.

Apparatus and Materials:

High-Performance Liquid Chromatograph (HPLC) system with a suitable detector (e.g., UV-

Vis or Refractive Index)

Appropriate HPLC column

Mobile phase

Volumetric flasks and pipettes for standard preparation

Procedure:

Standard Preparation: Prepare a series of standard solutions of sodium tartrate of known

concentrations in the organic solvent of interest.

Calibration Curve: Inject the standard solutions into the HPLC system and record the peak

areas. Construct a calibration curve by plotting peak area versus concentration.

Sample Analysis: Dilute the filtered saturated solution with a known volume of the solvent if

necessary to bring the concentration within the range of the calibration curve. Inject the
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prepared sample into the HPLC system and record the peak area.

Concentration Determination: Use the calibration curve to determine the concentration of

sodium tartrate in the diluted sample.

Solubility Calculation: Account for any dilution to calculate the concentration of the original

saturated solution, which represents the solubility.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of sodium
tartrate in an organic solvent.
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Caption: General experimental workflow for determining the solubility of sodium tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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